ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C35H35N3O4S2/c1-2-42-35(41)32-27-13-4-3-5-15-29(27)44-34(32)37-31(39)22-43-30-21-38(28-14-9-8-12-26(28)30)19-18-36-33(40)25-17-16-23-10-6-7-11-24(23)20-25/h6-12,14,16-17,20-21H,2-5,13,15,18-19,22H2,1H3,(H,36,40)(H,37,39)
• InChI Key: MVSQBIRCXWYALG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=CN(C4=CC=CC=C43)CCNC(=O)C5=CC6=CC=CC=C6C=C5
• Molecular Formula: C35H35N3O4S2
• Molecular Weight: 625.8 g/mol

Description

Ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C35H35N3O4S2 and its molecular weight is 625.8. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound has been investigated in the context of synthesizing new chemical entities with potential biological activities. For example, Markosyan et al. (2020) developed a method for the synthesis of related compounds, demonstrating antitumor and anti-monoamine oxidase activities. These activities suggest potential applications in cancer treatment and in the management of neurological disorders (Markosyan et al., 2020).

Chemical Transformations and Applications

Research has also focused on the chemical transformations of similar compounds. For instance, Grigoryan (2017) studied the reactions of ethyl 4′-amino-5′,8′-dimethyl-1′H-spiro[cyclopentane-1,2′-naphthalene]-3′-carboxylate, resulting in new benzo[h]quinazoline derivatives, which could have implications for the development of new pharmaceuticals or materials (Grigoryan, 2017).

Antimicrobial and Antifungal Activities

Compounds structurally similar to ethyl 2-[[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate have shown promising antimicrobial and antifungal activities. Altundas et al. (2010) synthesized a series of related compounds and tested their efficacy against various bacterial strains and yeast, finding some compounds to be as effective as standard antibiotics (Altundas et al., 2010).

Mechanism of Action

Target of action

The compound contains a thiophene ring, an indole ring, and a naphthalene moiety. Compounds containing these structures have been shown to exhibit a variety of biological activities . For example, thiophene derivatives have been reported to have anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical pathways

Thiophene derivatives have been shown to interact with a variety of biochemical pathways, depending on their specific structures and targets .

Result of action

The result of this compound’s action would depend on its specific targets and mode of action. Given the biological activities associated with thiophene derivatives, potential effects could include inhibition of inflammation, reduction of microbial growth, or killing of cancer cells .